Cas no 2171348-62-0 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171348-62-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6547138
• PubChem ID: 165580369
• Update Time: 2025-06-10

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• EN300-1576601
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2171348-62-0

• Inchi： 1S/C24H28N2O5/c1-3-16(13-23(28)29)26-22(27)12-15(2)25-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15?,16-/m0/s1
• InChI Key： YSFSMWPYAVZBFB-LYKKTTPLSA-N
• SMILES： O(C(NC(C)CC(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Introduction to (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic Acid (CAS No. 2171348-62-0)

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171348-62-0) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in various biochemical and pharmaceutical applications due to its unique structural and functional properties.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is particularly valuable for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid ensures that the amino functionality remains protected during multi-step synthetic processes, thereby preventing unwanted side reactions and ensuring high yields.

Recent advancements in the field of peptide chemistry have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can significantly enhance the stability and bioavailability of peptides, making them more suitable for clinical applications. This is particularly relevant in the context of drug delivery systems, where maintaining the integrity and activity of therapeutic peptides is crucial.

In addition to its role in peptide synthesis, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has also been explored for its potential in protein engineering and structural biology. The compound's unique structure allows for precise modifications at specific sites within proteins, enabling researchers to study protein-protein interactions and functional domains with greater accuracy. This has led to significant advancements in understanding the mechanisms of various biological processes and diseases.

The synthesis of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid typically involves a multi-step process that includes the protection of the amino group with the Fmoc moiety, followed by subsequent functionalization steps to introduce the desired side chains. Recent research has focused on optimizing these synthetic routes to improve efficiency and reduce costs, making the compound more accessible for large-scale applications.

One notable application of this compound is in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer treatment, anti-inflammatory drugs, and antiviral agents. The use of Fmoc-protected amino acids like (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid in peptidomimetic design allows for greater stability and improved pharmacokinetic properties compared to their natural counterparts.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171348-62-0) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique properties make it an essential tool for researchers working on peptide synthesis, protein engineering, and drug development. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing our understanding and treatment of various diseases is likely to grow even further.